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Compound of Interest

1-(Methylsulfonyl)-1H-
Compound Name:
benzotriazole

Cat. No.: B104111

An In-depth Technical Guide to 1-
(Methylsulfonyl)-1H-benzotriazole

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-
(Methylsulfonyl)-1H-benzotriazole, a key intermediate in organic and medicinal chemistry.
The document outlines its chemical and physical properties, potential hazards, safety
protocols, and applications, serving as an essential resource for laboratory and development
settings.

Chemical Identification and Properties

1-(Methylsulfonyl)-1H-benzotriazole is a crystalline solid at room temperature. It is
characterized by a benzotriazole ring substituted with a methylsulfonyl group. This compound is
moderately soluble in organic solvents like methanol and dimethylformamide but has poor
solubility in water.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 37073-15-7[1][2][3]1[4]
Molecular Formula C7H7N3025[1][2][5]
1-Methanesulfonyl-1H-benzotriazole,
Synonyms ]
Methylsulfonyl benzotriazole[2][5]
OMMZSDGGKVRGGP-UHFFFAOYSA-N[1][2]
INChl Key

[5]

| SMILES | CS(=0)(=0)NIN=NC2=C1C=CC=C2[1][2][5] |

Table 2: Physicochemical Properties

Property Value

Molecular Weight 197.21 g/mol [1][2][4][5]

Appearance Crystalline solid

Melting Point 106-122 °C (may decompose)[1][2][5][6]
Boiling Point 378.2 £ 25.0 °C (Predicted)[6]

Density 1.54 + 0.1 g/cm3 (Predicted)[6]

| Solubility | Water: Poorly soluble. Organic Solvents: Moderately soluble in methanol and
dimethylformamide; slightly soluble in chloroform.[6] |

Hazard Identification and Toxicology

This compound is classified as hazardous, primarily causing acute oral toxicity and serious eye
damage.[1][2][4][5] The signal word "Danger" is used on its safety labels.[1][2]

Table 3: GHS Hazard Classification
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Classification Code

Acute Toxicity, Oral H302 / H301

Description

Harmful or Toxic if
swallowed[1][2][4][5]

| Serious Eye Damage | H318 | Causes serious eye damage[1][2][4][5] |

Table 4: Toxicological Data (Related Compounds) Note: Specific toxicological data for 1-

(Methylsulfonyl)-1H-benzotriazole is limited. The following data is for the parent compound,

1H-Benzotriazole, and is provided for reference.

Test Species Route Value

LD50 Rat Oral 500-560 mg/kg[7][8]
LD50 Mouse Oral 615 mg/kg[8]

LC50 Rat Inhalation 1910 mg/m3/3H[8][9]

Safety and Handling Protocols

Proper handling and storage are critical to ensure laboratory safety. This includes using

appropriate personal protective equipment (PPE) and adhering to established first-aid

procedures.

o Eye Protection: Wear chemical safety goggles or a face shield.[1][3][10]

o Hand Protection: Wear appropriate chemical-resistant gloves.[1][10]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3][10]

o Respiratory Protection: Use a dust mask (e.g., N95 type) or work in a well-ventilated area or

under a fume hood to avoid inhaling dust.[1][11]

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[3] Recommended

storage temperatures range from room temperature to 2-8°C. Keep away from heat, direct

sunlight, and incompatible materials such as strong oxidizing agents.[5]
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Eye Contact: Immediately rinse cautiously with water for several minutes.[3] Remove contact
lenses if present and easy to do so. Continue rinsing and seek immediate medical attention.

[3]
Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]

Ingestion: If swallowed, rinse mouth and call a poison center or physician if you feel unwell.
[3] Do not induce vomiting.[8]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek medical attention.[3]
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Caption: Workflow for the safe handling of 1-(Methylsulfonyl)-1H-benzotriazole.
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Experimental Protocols

The following is a representative protocol for the N-sulfonylation of benzotriazole, adapted from
procedures for similar compounds.[12] This reaction should be performed under an inert
atmosphere in a well-ventilated fume hood.

Materials:

e 1H-Benzotriazole

o Methanesulfonyl chloride

e Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))
e A non-nucleophilic base (e.g., Triethylamine (TEA) or Pyridine)

o Saturated agueous sodium bicarbonate (NaHCO3)

e Brine (saturated agueous NacCl)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

» Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

o Reaction Setup: Dissolve 1H-Benzotriazole and the base (approx. 1.2 equivalents) in the
anhydrous solvent within a round-bottom flask equipped with a magnetic stirrer. Cool the
mixture to 0 °C using an ice bath.

o Addition of Reagent: Slowly add methanesulfonyl chloride (approx. 1.1 equivalents) dropwise
to the stirred solution via a dropping funnel. Maintain the temperature at O °C during the
addition.

» Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 2-4 hours, or until the reaction is complete as monitored by Thin
Layer Chromatography (TLC).
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Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel
and wash sequentially with saturated aqueous NaHCOs and brine.

Extraction: Extract the aqueous layer with the organic solvent (e.g., DCM). Combine the
organic layers.

Drying and Filtration: Dry the combined organic phase over anhydrous MgSOa4 or Na2SOa,
then filter to remove the drying agent.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude solid can
be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl
acetate/hexanes) to yield pure 1-(Methylsulfonyl)-1H-benzotriazole.
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Caption: A representative workflow for the synthesis of 1-(Methylsulfonyl)-1H-benzotriazole.
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Applications in Research and Development

1-(Methylsulfonyl)-1H-benzotriazole is a valuable intermediate in organic synthesis. The
methylsulfonyl group acts as a good leaving group in nucleophilic substitution reactions, while
the benzotriazole moiety provides unique electronic properties. Its primary application is in the
pharmaceutical industry, where it serves as a versatile building block for creating libraries of
novel compounds. These derivatives can be screened for biological activity, with some showing
potential as drug candidates, particularly in the development of anticancer agents.
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Caption: Role of 1-(Methylsulfonyl)-1H-benzotriazole in the drug development process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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